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Compound of Interest

Compound Name: 2,5-Dichloro-3-nitrobenzoic acid

Cat. No.: B1293580 Get Quote

Technical Support Center: 2,5-Dichloro-3-
nitrobenzoic acid
This technical support center provides essential safety information, troubleshooting guides, and

frequently asked questions for researchers, scientists, and drug development professionals

working with 2,5-Dichloro-3-nitrobenzoic acid.

I. Material Safety Data Sheet (MSDS) Summary
Below is a summary of the key safety data for 2,5-Dichloro-3-nitrobenzoic acid.
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Property Value Reference

Chemical Formula C₇H₃Cl₂NO₄ [1][2]

Molecular Weight 236.01 g/mol [1][2]

CAS Number 88-86-8 [1][2]

Appearance Colorless crystals [3]

Melting Point 216-220 °C (lit.) [4]

Signal Word Warning [1][5]

Hazard Statements H315: Causes skin irritation [1]

H319: Causes serious eye

irritation
[1]

H335: May cause respiratory

irritation
[1]

H317: May cause an allergic

skin reaction

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

[1]

P280: Wear protective gloves/

eye protection/ face protection.

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[1]

II. Personal Protective Equipment (PPE)
A comprehensive guide to the necessary personal protective equipment when handling 2,5-
Dichloro-3-nitrobenzoic acid.
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PPE Type Specification Rationale

Eye/Face Protection

Chemical safety goggles or

glasses as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[5][6]

To prevent eye irritation or

serious eye damage from

splashes or dust.[1][7]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[5][6] Handle

with gloves that have been

inspected prior to use.[1]

To prevent skin irritation or

allergic reactions upon contact.

[1]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[6]

For nuisance exposures, use

type P95 (US) or type P1 (EU

EN 143) particle respirator. For

higher-level protection, use

type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.[1]

To prevent respiratory tract

irritation from inhaling dust.[1]

III. Troubleshooting and FAQs
A question-and-answer guide to address common issues and questions that may arise during

experiments involving 2,5-Dichloro-3-nitrobenzoic acid.

Q1: I've accidentally spilled a small amount of 2,5-Dichloro-3-nitrobenzoic acid powder on

the lab bench. What is the correct cleanup procedure?

A1: For small spills, you should:
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Ensure you are wearing the appropriate PPE (gloves, lab coat, and eye protection).

Avoid generating dust.[1]

Gently sweep or vacuum the material and place it into a suitable, closed container for

disposal.[1]

Clean the spill area with soap and water.

Dispose of the contaminated cleaning materials and the collected chemical waste according

to your institution's guidelines.

Q2: What should I do if I get 2,5-Dichloro-3-nitrobenzoic acid on my skin or in my eyes?

A2:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[5][7]

Remove any contaminated clothing.[7] If skin irritation occurs, seek medical advice.[5][7]

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15

minutes, also under the eyelids.[5][7] Remove contact lenses if present and easy to do.[1]

Continue rinsing and seek immediate medical attention.[5][7]

Q3: Can I store 2,5-Dichloro-3-nitrobenzoic acid on an open bench?

A3: No. It should be stored in a tightly closed container in a cool, dry, and well-ventilated place.

[6][8]

Q4: What are the primary hazards I should be aware of when working with this compound?

A4: The primary hazards are:

Skin irritation.[1]

Serious eye irritation.[1]

Respiratory tract irritation upon inhalation of dust.[1]
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May cause an allergic skin reaction.

Q5: How should I dispose of waste 2,5-Dichloro-3-nitrobenzoic acid and its containers?

A5: Waste material must be disposed of in accordance with national and local regulations. It is

recommended to contact a licensed professional waste disposal service.[1] Do not mix with

other waste. Handle uncleaned containers as you would the product itself.

IV. Experimental Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling of 2,5-Dichloro-3-
nitrobenzoic acid in a laboratory setting.
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Caption: Safe handling workflow for 2,5-Dichloro-3-nitrobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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